Cas no 1049977-93-6 ((2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid)
(2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid
- (2S,4R)-4-[(4-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid
- (4R)-4-[(4-fluorophenyl)methyl]-L-Proline
- (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylicacid
- DTXSID50376000
- 1049977-93-6
- MFCD17215176
- A896094
- CHEMBL4116826
- AKOS016011050
-
- MDL: MFCD17215176
- Inchi: 1S/C12H14FNO2/c13-10-3-1-8(2-4-10)5-9-6-11(12(15)16)14-7-9/h1-4,9,11,14H,5-7H2,(H,15,16)/t9-,11+/m1/s1
- InChI Key: WXRWCYJRYYTPQO-KOLCDFICSA-N
- SMILES: FC1C=CC(=CC=1)C[C@H]1CN[C@H](C(=O)O)C1
Computed Properties
- Exact Mass: 223.10100
- Monoisotopic Mass: 223.10085685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33000
- LogP: 1.75970
(2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198201-1g |
(2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid |
1049977-93-6 | 95% | 1g |
$729 | 2021-06-09 | |
| Chemenu | CM198201-1g |
(2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid |
1049977-93-6 | 95% | 1g |
$729 | 2023-03-07 | |
| Alichem | A109000123-1g |
(2S,4R)-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid |
1049977-93-6 | 95% | 1g |
$709.93 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1233251-1g |
(2S,4R)-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid |
1049977-93-6 | 95% | 1g |
$515 | 2024-06-07 | |
| abcr | AB451841-250 mg |
(2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid; . |
1049977-93-6 | 250MG |
€341.10 | 2023-07-18 | ||
| abcr | AB451841-1 g |
(2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid; . |
1049977-93-6 | 1g |
€812.00 | 2023-07-18 | ||
| abcr | AB451841-250mg |
(2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid; . |
1049977-93-6 | 250mg |
€366.50 | 2025-02-16 | ||
| abcr | AB451841-1g |
(2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid; . |
1049977-93-6 | 1g |
€880.50 | 2025-02-16 | ||
| 1PlusChem | 1P0095F9-100mg |
(2S,4R)-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid |
1049977-93-6 | 95% | 100mg |
$108.00 | 2023-12-26 | |
| 1PlusChem | 1P0095F9-250mg |
(2S,4R)-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid |
1049977-93-6 | 95% | 250mg |
$183.00 | 2023-12-26 |
(2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid
Exploring the Versatile Applications of (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid (CAS No. 1049977-93-6) in Modern Chemistry
The compound (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid (CAS No. 1049977-93-6) has garnered significant attention in the field of organic and medicinal chemistry due to its unique structural features and potential applications. This chiral pyrrolidine derivative, characterized by its fluorobenzyl substituent and carboxylic acid functionality, serves as a valuable building block in the synthesis of various biologically active molecules. Researchers are particularly interested in its role as a precursor for pharmaceutical intermediates, given the growing demand for enantiomerically pure compounds in drug development.
One of the most compelling aspects of (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid is its stereochemistry. The (2S,4R) configuration imparts distinct physicochemical properties that make it suitable for asymmetric synthesis and chiral resolution processes. In recent years, the pharmaceutical industry has emphasized the importance of stereoselective synthesis to minimize side effects and enhance drug efficacy. This trend aligns perfectly with the applications of this compound, as it can be used to create fluorinated analogs of known drugs, potentially improving their metabolic stability and bioavailability.
The presence of the 4-fluorobenzyl group in (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid contributes to its lipophilicity, which is a critical factor in drug design. Fluorine atoms are known to influence the binding affinity of molecules to biological targets, and this property has been exploited in the development of CNS-active compounds and enzyme inhibitors. Recent studies have explored its incorporation into peptidomimetics, where the pyrrolidine-2-carboxylic acid scaffold serves as a proline surrogate, offering enhanced conformational rigidity to peptide-based therapeutics.
From a synthetic chemistry perspective, CAS 1049977-93-6 offers multiple reactive sites for further functionalization. The carboxylic acid moiety can undergo amidation, esterification, or reduction, while the pyrrolidine nitrogen can participate in alkylation or acylation reactions. This versatility makes it a favorite among medicinal chemists working on structure-activity relationship (SAR) studies. Notably, the compound's stability under various reaction conditions has been documented in several recent publications, addressing a common query among researchers about its handling and storage requirements.
The market for chiral building blocks like (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid has seen steady growth, driven by the expanding generics market and the development of novel small-molecule therapies. Analytical techniques such as chiral HPLC and NMR spectroscopy are routinely employed to verify the enantiomeric purity of this compound, which typically exceeds 98% in commercially available samples. Quality control measures have become increasingly important as regulatory agencies tighten requirements for impurity profiling in active pharmaceutical ingredients (APIs).
Recent advancements in continuous flow chemistry have opened new possibilities for the large-scale production of fluorinated pyrrolidine derivatives. This addresses another frequent search query regarding scalable synthesis methods for such specialized compounds. The environmental benefits of flow chemistry, including reduced solvent usage and improved energy efficiency, make it particularly attractive for manufacturing enantiomerically pure intermediates like 1049977-93-6.
In the realm of academic research, (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid has found applications in crystallography studies due to its ability to form well-defined crystalline salts with various amines. This property is valuable for understanding molecular interactions and designing cocrystals with improved physicochemical characteristics. The compound's hydrogen bonding capabilities, stemming from both the carboxylic acid and the pyrrolidine nitrogen, make it an interesting subject for supramolecular chemistry investigations.
Looking ahead, the demand for chiral fluorinated compounds like CAS 1049977-93-6 is expected to rise as the pharmaceutical industry continues to explore fluorine's unique effects on drug properties. With approximately 20-30% of current drugs containing fluorine atoms, the need for reliable synthetic routes to fluorobenzyl-substituted building blocks remains high. This compound's compatibility with modern green chemistry principles further enhances its appeal in an era of increasing environmental consciousness in chemical manufacturing.
For researchers seeking detailed spectral data, the proton NMR spectrum of (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid typically shows characteristic signals between 7.2-7.4 ppm for the aromatic protons and distinct multiplet patterns for the pyrrolidine ring protons. The carbon-13 NMR displays resonances corresponding to the fluorinated aromatic carbons around 162 ppm (C-F) and 115-135 ppm (aromatic CH), along with signals for the aliphatic carbons in the 20-60 ppm range. These spectral features are crucial for compound identification and purity assessment.
The stability of 1049977-93-6 under various pH conditions has been another area of investigation, particularly for formulation scientists. Studies indicate that the compound remains stable in neutral to slightly acidic conditions, but may undergo decarboxylation under strongly basic conditions. This information is valuable for researchers designing drug delivery systems or conducting stability studies, addressing another common query in the scientific community about this compound's handling requirements.
1049977-93-6 ((2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)